Cas no 596-24-7 (Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one)

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• spiro(isobenzofuran-1(3H),9'-xanthen)-3-one
• spiro[2-benzofuran-3,9'-xanthene]-1-one
• 3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• fluoran
• spiro[isobenzofuran-3,9'-xanthene]-1-one
• Xanthylium, 9-(2-carboxyphenyl)-, hydroxide, inner salt
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
• EINECS 209-880-2
• NS00034204
• NSC629162
• CHEMBL2005897
• 596-24-7
• Q5462802
• NSC-629162
• DTXSID50208276
• UNII-C8A6LHH76W
• NCI60_009473
• FWQHNLCNFPYBCA-UHFFFAOYSA-N
• Xanthylium, 9-(o-carboxyphenyl)-, hydroxide, inner salt
• CHEBI:37915
• Benzoic acid, 2-(9-hydroxy-9H-xanthen-9-yl)-, .gamma.-lactone
• SCHEMBL77954
• C8A6LHH76W
• +Expand

• InChIKey： FWQHNLCNFPYBCA-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H12O3/c21-19-13-7-1-2-8-14(13)20(23-19)15-9-3-5-11-17(15)22-18-12-6-4-10-16(18)20/h1-12H
• SMILES： C1=CC=C2C(=C1)C(=O)OC23C4=CC=CC=C4OC5=CC=CC=C35

Computed Properties

• Exact Mass: 300.07866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 300.078644241g/mol
• Heavy Atom Count: 23
• Complexity: 465
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53